Cas no 94277-85-7 (Tripropylammonium p-toluenesulphonate)
94277-85-7 structure
Product Name:Tripropylammonium p-toluenesulphonate
CAS No:94277-85-7
MF:C16H29NO3S
MW:315.471363782883
CID:805817
PubChem ID:21903187
Update Time:2025-04-19
Tripropylammonium p-toluenesulphonate Chemical and Physical Properties
Names and Identifiers
-
- Tripropylammonium p-toluenesulphonate
- 4-methylbenzenesulfonate,tripropylazanium
- SCHEMBL5875230
- NS00092628
- EINECS 304-669-2
- DTXSID80241378
- 94277-85-7
-
- Inchi: 1S/C9H21N.C7H8O3S/c1-4-7-10(8-5-2)9-6-3;1-6-2-4-7(5-3-6)11(8,9)10/h4-9H2,1-3H3;2-5H,1H3,(H,8,9,10)
- InChI Key: CAHOMLASTRRCCB-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C)=CC=1)(=O)(=O)[O-].[NH+](CCC)(CCC)CCC
Computed Properties
- Exact Mass: 398.387229
- Monoisotopic Mass: 398.387229
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 28
- Rotatable Bond Count: 22
- Complexity: 311
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 50.4
Experimental Properties
- Boiling Point: 438.9°Cat760mmHg
- Flash Point: 219.2°C
Tripropylammonium p-toluenesulphonate Related Literature
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
94277-85-7 (Tripropylammonium p-toluenesulphonate) Related Products
- 7182-86-7(Tetrabutylammonium p-Toluenesulfonate)
- 138-32-9(Hexadecyltrimethylammonium p-toluenesulfonate)
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- 15404-00-9(Benzenesulfonic acid, 4-methyl-, compd. with N,N-diethylethanamine (1:1))
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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